Cas no 2172592-48-0 (5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172592-48-0
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 6108204
• PubChem ID: 165758939
• Update Time: 2025-10-31

5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593957
• 5-cyclopropyl-1-[2-(dimethylamino)ethyl]-1H-1,2,3-triazole-4-carboxamide
• 2172592-48-0

• Inchi： 1S/C10H17N5O/c1-14(2)5-6-15-9(7-3-4-7)8(10(11)16)12-13-15/h7H,3-6H2,1-2H3,(H2,11,16)
• InChI Key： HTOVWJXLWIENEW-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CC2)N(CCN(C)C)N=N1)N

Computed Properties

• Exact Mass: 223.14331018g/mol
• Monoisotopic Mass: 223.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77Ų

Additional information on 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172592-48-0)

5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172592-48-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and a dimethylamino substituent, contribute to its unique chemical properties and biological interactions. The 1H-1,2,3-triazole core is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways.

The 4-carboxamide functional group in the molecular structure of this compound introduces an additional layer of reactivity and potential for further derivatization. This feature makes it a valuable scaffold for the development of novel bioactive molecules. In recent years, there has been a growing interest in exploring the pharmacological potential of triazole derivatives due to their ability to interact with biological targets in a selective manner. The 5-cyclopropyl moiety is particularly noteworthy as it can influence both the solubility and metabolic stability of the compound, which are critical factors in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to enhance their pharmacokinetic profiles. The combination of the dimethylamino group and the triazole ring in 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. The cyclopropyl group is known to stabilize certain conformations of molecules, which can be advantageous in binding to biological targets with high affinity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural motifs present in 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide align well with current trends in medicinal chemistry, where there is a strong emphasis on designing molecules with multiple functional groups that can interact with biological systems in a synergistic manner. The 4-carboxamide group provides a site for further chemical modification, allowing researchers to fine-tune the properties of the molecule to meet specific therapeutic requirements.

In recent years, computational methods have played an increasingly important role in the design and optimization of pharmaceutical compounds. The use of molecular modeling techniques has enabled researchers to predict the binding modes of molecules like 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide to target proteins with high accuracy. These studies have provided valuable insights into how structural modifications can influence biological activity. For instance, computational analyses have suggested that the presence of the dimethylamino group can enhance interactions with certain amino acid residues in target proteins, thereby increasing binding affinity.

The synthesis of 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the triazole ring system.

The biological evaluation of 5-cyclopropyl-1-2-(dimethylamino)ethyl-1H-1,2,3-triazole-4-carboxamide has revealed promising results in preclinical studies. These studies have focused on assessing its activity against various disease-related targets. For example, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways. Additionally, its interaction with bacterial cell wall synthesis enzymes has been explored as a potential strategy for developing novel antimicrobial agents.

The development of new therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The metabolic stability and solubility profile of 5-cyclopropyl-1-(N,N-dimethyl)-N-[[(4Z)-4-(cyclopropyl)-l-pyrrolin-l(5H))-carbonyl]amino]-l-pyrrolin-l(5H)-carboxamide (CAS No. 2172592–48–0) are critical factors that need to be carefully evaluated during drug discovery processes. Advances in analytical techniques have allowed researchers to gain detailed insights into how these compounds are processed by biological systems.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been developed based on structural motifs found in natural products. The triazole scaffold is one such example that has been extensively explored for its therapeutic potential. By incorporating elements from natural products into synthetic molecules like 5-cyclopropyl-l-(N,N-dimethvl)-N-[[(4Z)-4-(cyclopropvl)-l-pyrrolin-l(5H))-carbonyl]amino]-l-pyrrolin-l(5H)-carboxamide, researchers can leverage evolutionary optimized structures to enhance biological activity.

Future directions in the study of this compound may include exploring its potential as an intermediate for more complex drug candidates or investigating new synthetic routes that improve yield and scalability. Additionally, there may be opportunities to discover new applications for this molecule by screening it against broader panels of biological targets or by using structure-based drug design approaches.

In conclusion,5-cyclopropyl-l-(N,N-dimethvl)-N-[[(4Z)-4-(cyclopropvl)-l-pyrrolin-l(5H))-carbonyl]amino]-l-pyrrolin-l(5H)-carboxamide (CAS No. 2172592–48–0) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities。 Its synthesis， pharmacological evaluation， and future applications continue to be areas of active research， offering exciting possibilities for advancing therapeutic strategies。